Cas no 1111096-31-1 (1-(5-(4，4，5，5-TETRAMETHYL-1，3，2-DIOXABOROLAN-2-YL)FURAN-3-YL)ETHANONE)

• Product Name: 1-(5-(4，4，5，5-TETRAMETHYL-1，3，2-DIOXABOROLAN-2-YL)FURAN-3-YL)ETHANONE
• CAS No: 1111096-31-1
• MF: C₁₂H₁₇BO₄
• MW: 236.07
• CID: 5143350
• PubChem ID: 56973200
• Update Time: 2025-08-03

1-(5-(4，4，5，5-TETRAMETHYL-1，3，2-DIOXABOROLAN-2-YL)FURAN-3-YL)ETHANONE Chemical and Physical Properties

Names and Identifiers

• 4-(Acetyl)furan-2-boronic acid pinacol ester
• Ethanone, 1-[5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-3-furanyl]-
• 1111096-31-1
• 1-[5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-3-furanyl]ethanone
• DTXSID101157843
• 1-[5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)furan-3-yl]ethanone
• 1-(5-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)FURAN-3-YL)ETHANONE
• 1-[5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)furan-3-yl]ethan-1-one
• AKOS025296311
• 1-(5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)furan-3-yl)ethan-1-one
• 1-(5-(4，4，5，5-TETRAMETHYL-1，3，2-DIOXABOROLAN-2-YL)FURAN-3-YL)ETHANONE

• Inchi： 1S/C12H17BO4/c1-8(14)9-6-10(15-7-9)13-16-11(2,3)12(4,5)17-13/h6-7H,1-5H3
• InChI Key： HHSQTXFBMYFPOP-UHFFFAOYSA-N
• SMILES： C(=O)(C1C=C(B2OC(C)(C)C(C)(C)O2)OC=1)C

Computed Properties

• Exact Mass: 236.1219892g/mol
• Monoisotopic Mass: 236.1219892g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 48.7Ų